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Compound of Interest

Compound Name: 4,5-Dimethoxy-1-indanone

Cat. No.: B110826 Get Quote

An In-Depth Technical Guide to 4,5-Dimethoxy-1-indanone: Properties, Synthesis, and

Applications

Abstract
4,5-Dimethoxy-1-indanone is a substituted indanone, a class of bicyclic aromatic ketones that

serve as pivotal structural motifs in medicinal chemistry and materials science. The indanone

core is recognized as a "privileged scaffold" due to its prevalence in a wide array of biologically

active compounds. This guide provides a comprehensive overview of the fundamental

properties, synthesis, and key applications of 4,5-Dimethoxy-1-indanone, tailored for

researchers, scientists, and professionals in drug development. We will delve into its

physicochemical characteristics, explore the mechanistic underpinnings of its synthesis, and

highlight its role as a versatile intermediate in the creation of novel therapeutic agents.

Core Molecular and Physical Properties
4,5-Dimethoxy-1-indanone, identified by the CAS Number 6342-80-9, is a solid, crystalline

compound at room temperature, typically appearing as a white to yellow powder.[1][2] Its core

structure consists of a benzene ring fused to a five-membered ring containing a ketone, with

two methoxy groups (-OCH₃) substituted at the 4 and 5 positions of the aromatic ring.

The fundamental molecular attributes are summarized below:
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Property Value Source(s)

Molecular Formula C₁₁H₁₂O₃ [1][3][4][5][6]

Molecular Weight 192.21 g/mol [1][3][4][5]

IUPAC Name
4,5-dimethoxy-2,3-

dihydroinden-1-one
[1][6]

CAS Number 6342-80-9 [3]

Appearance
White to yellow powder,

crystals
[1][2][7]

Melting Point 73-77 °C [1][2][3]

Boiling Point 350.3 °C (at 760 mmHg) [1]

Density 1.179 g/cm³ [1][7]

SMILES
COC1=C(C2=C(C=C1)C(=O)C

C2)OC
[1]

InChI Key
XQODIRIVQXQUFN-

UHFFFAOYSA-N
[1][3]

The presence of the two methoxy groups and the ketone functional group makes this molecule

a valuable and reactive intermediate for further chemical modification.

3-(2,3-Dimethoxyphenyl)
propanoic acid

Lewis Acid (e.g., AlCl₃)
or Brønsted Acid (e.g., PPA)

1. Activation Acylium Ion Intermediate
(Electrophilic Attack)

2. Formation 4,5-Dimethoxy-1-indanone

3. Intramolecular
Cyclization (EAS) Aqueous Workup

& Purification
4. Isolation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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